Cas no 58958-07-9 (Mitorubrinic acid, (S)-)

• Product Name: Mitorubrinic acid, (S)-
• CAS No: 58958-07-9
• Molecular Formula: C₂₁H₁₆O₉
• Molecular Weight: 412.346346855164
• CID: 949359

Mitorubrinic acid, (S)- Properties

Names and Identifiers

• (-)-MITORUBRINIC ACID
• MITORUBRINIC ACID
• [S-(E)]-2,4-Dihydroxy-6-methylbenzoic acid 3-(2-carboxyethenyl)-7,8-dihydro-7-methyl-6,8-dioxo-6H-2-benzopyran-7-yl ester
• (S)-mitorubrinic acid
• 651TW1SQXH
• Mitorubrinic acid, (S)-
• Q27896817
• Benzoic acid, 2,4-dihydroxy-6-methyl-, 3-(2-carboxyethenyl)-7,8-dihydro-7-methyl-6,8-dioxo-6H-2-benzopyran-7-yl ester, (S-(E))-
• Benzoic acid, 2,4-dihydroxy-6-methyl-, (7S)-3-((1E)-2-carboxyethenyl)-7,8-dihydro-7-methyl-6,8-dioxo-6H-2-benzopyran-7-yl ester

• InChIKey： ZJIWQCFXEQSFGR-SHTLVRLNSA-N
• Inchi： 1S/C21H16O9/c1-10-5-12(22)8-15(23)18(10)20(28)30-21(2)16(24)7-11-6-13(3-4-17(25)26)29-9-14(11)19(21)27/h3-9,22-23H,1-2H3,(H,25,26)/b4-3+/t21-/m0/s1
• SMILES： O(C(C1C(=CC(=CC=1C)O)O)=O)[C@@]1(C)C(C=C2C=C(/C=C/C(=O)O)OC=C2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Heavy Atom Count: 30
• Complexity: 923
• Topological Polar Surface Area: 147

Experimental Properties

• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• Density: 1.57±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaphilones Azaphilones